Cas no 2228309-72-4 (3-(3,4-dihydro-2H-1-benzopyran-3-yl)-3,3-difluoropropan-1-amine)

• Product Name: 3-(3,4-dihydro-2H-1-benzopyran-3-yl)-3,3-difluoropropan-1-amine
• CAS No: 2228309-72-4
• MF: C₁₂H₁₅F₂NO
• MW: 227.250410318375
• CID: 5758854
• PubChem ID: 165633922
• Update Time: 2025-05-23

3-(3,4-dihydro-2H-1-benzopyran-3-yl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dihydro-2H-1-benzopyran-3-yl)-3,3-difluoropropan-1-amine
• EN300-1953754
• 2228309-72-4

• Inchi： 1S/C12H15F2NO/c13-12(14,5-6-15)10-7-9-3-1-2-4-11(9)16-8-10/h1-4,10H,5-8,15H2
• InChI Key： RNSQLWPRXJKYSP-UHFFFAOYSA-N
• SMILES： FC(CCN)(C1COC2C=CC=CC=2C1)F

Computed Properties

• Exact Mass: 227.11217043g/mol
• Monoisotopic Mass: 227.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(3,4-dihydro-2H-1-benzopyran-3-yl)-3,3-difluoropropan-1-amine

Comprehensive Overview of 3-(3,4-dihydro-2H-1-benzopyran-3-yl)-3,3-difluoropropan-1-amine (CAS No. 2228309-72-4)

The compound 3-(3,4-dihydro-2H-1-benzopyran-3-yl)-3,3-difluoropropan-1-amine (CAS No. 2228309-72-4) is a fluorinated organic molecule with a unique structural framework combining a benzopyran moiety and a difluoropropanamine group. This combination renders it a subject of significant interest in pharmaceutical and agrochemical research. The presence of the difluoropropanamine segment is particularly noteworthy, as fluorinated compounds often exhibit enhanced metabolic stability and bioavailability, making them valuable in drug discovery.

In recent years, the scientific community has shown growing interest in fluorinated compounds due to their potential applications in medicinal chemistry. Searches for terms like "fluorinated amines in drug design" and "benzopyran derivatives in pharmaceuticals" have surged, reflecting the demand for innovative therapeutic agents. The 3,4-dihydro-2H-1-benzopyran core in this compound is a privileged scaffold in drug development, frequently associated with anti-inflammatory, antioxidant, and neuroprotective activities.

The synthesis and characterization of CAS No. 2228309-72-4 involve advanced organic chemistry techniques, including nucleophilic substitution and catalytic hydrogenation. Researchers often explore its reactivity and potential as a building block for more complex molecules. Questions like "how to synthesize fluorinated benzopyran derivatives" or "applications of difluoropropanamine in agrochemicals" are commonly encountered in academic and industrial forums, highlighting its relevance.

From a pharmacological perspective, the 3,3-difluoropropan-1-amine moiety is intriguing due to its ability to modulate lipophilicity and electronic properties, which can influence drug-receptor interactions. This aligns with the current trend of optimizing drug candidates for improved pharmacokinetics. The compound's potential as a precursor for central nervous system (CNS) targeting agents is also under investigation, given the benzopyran scaffold's historical association with neuroactive compounds.

Environmental and sustainability considerations are increasingly shaping chemical research, and CAS No. 2228309-72-4 is no exception. The push for greener synthetic methods has led to queries like "eco-friendly synthesis of fluorinated amines" and "biodegradability of benzopyran derivatives." While this compound is not classified as hazardous, its environmental impact must be evaluated in line with modern regulatory standards.

In summary, 3-(3,4-dihydro-2H-1-benzopyran-3-yl)-3,3-difluoropropan-1-amine represents a versatile and scientifically significant molecule. Its structural features and potential applications make it a focal point for researchers exploring fluorinated compounds, benzopyran chemistry, and drug design innovations. As the demand for novel bioactive molecules grows, this compound is poised to remain a topic of interest in both academic and industrial settings.